Cas no 1037798-64-3 ((S)-1-(4-(Methylsulfonyl)phenyl)ethanamine)

(S)-1-(4-(Methylsulfonyl)phenyl)ethanamine is a chiral amine compound featuring a methylsulfonyl-substituted phenyl group. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, particularly as a building block for bioactive molecules. The methylsulfonyl group enhances electron-withdrawing properties, influencing reactivity and binding interactions in medicinal chemistry. This compound is commonly utilized in the development of enzyme inhibitors and receptor modulators due to its structural rigidity and polar functionality. High purity and well-defined chirality ensure reproducibility in research and industrial processes. Suitable for use in organic synthesis, catalysis, and drug discovery, it offers consistent performance in complex chemical transformations.
(S)-1-(4-(Methylsulfonyl)phenyl)ethanamine structure
1037798-64-3 structure
Product Name:(S)-1-(4-(Methylsulfonyl)phenyl)ethanamine
CAS No:1037798-64-3
MF:C9H13NO2S
MW:199.27002120018
MDL:MFCD06761968
CID:1040009
PubChem ID:6931007
Update Time:2025-06-14

(S)-1-(4-(Methylsulfonyl)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine
    • (1S)-1-(4-methylsulfonylphenyl)ethanamine
    • (S)-1-(4-(Methylsulfonyl)phenyl)ethamine
    • Benzenemethanamine, .alpha.-methyl-4-(methylsulfonyl)-, (.alpha.R)-
    • Benzenemethanamine, α-methyl-4-(methylsulfonyl)-, (αS)-
    • Benzenemethanamine, .alpha.-methyl-4-(methylsulfonyl)-, (.alpha.S)-
    • DTXSID40426124
    • 1037798-64-3
    • (1S)-1-(4-methanesulfonylphenyl)ethan-1-amine
    • AS-38631
    • CS-D0008
    • AKOS010366059
    • MFCD06761968
    • EN300-58614
    • SCHEMBL8182080
    • DB-328048
    • MDL: MFCD06761968
    • Inchi: 1S/C9H13NO2S/c1-7(10)8-3-5-9(6-4-8)13(2,11)12/h3-7H,10H2,1-2H3/t7-/m0/s1
    • InChI Key: XJAMLZUKCSRXAF-ZETCQYMHSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)[C@H](C)N)(=O)=O

Computed Properties

  • Exact Mass: 199.06700
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 68.54000
  • LogP: 2.89090

(S)-1-(4-(Methylsulfonyl)phenyl)ethanamine Pricemore >>

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(S)-1-(4-(Methylsulfonyl)phenyl)ethanamine Related Literature

Additional information on (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine

Comprehensive Overview of (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine (CAS No. 1037798-64-3)

(S)-1-(4-(Methylsulfonyl)phenyl)ethanamine (CAS No. 1037798-64-3) is a chiral organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its methylsulfonyl and phenyl functional groups, has garnered attention due to its potential role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers and industry professionals frequently search for terms like "(S)-1-(4-(Methylsulfonyl)phenyl)ethanamine synthesis", "CAS 1037798-64-3 applications", and "chiral amine derivatives in medicine", reflecting its relevance in modern chemistry.

The structural uniqueness of (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine lies in its stereocenter, which imparts enantioselectivity—a critical property for bioactive molecules. The methylsulfonyl group enhances solubility and metabolic stability, making it a valuable scaffold in medicinal chemistry. Recent trends in drug development emphasize the importance of chiral building blocks, and this compound aligns with the demand for high-purity intermediates. Searches for "enantiopure amine synthesis" and "sulfone-containing pharmaceuticals" highlight its growing prominence.

From a synthetic perspective, CAS 1037798-64-3 is often prepared via asymmetric hydrogenation or resolution techniques, ensuring optical purity. Its applications extend to peptide mimetics and small-molecule therapeutics, areas where precision in molecular design is paramount. The compound's compatibility with cross-coupling reactions further broadens its utility, as evidenced by queries like "Pd-catalyzed modifications of (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine". Such versatility makes it a staple in laboratories focused on structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine is explored in material science for its potential in liquid crystals and polymer additives. The sulfonyl moiety contributes to thermal stability, a feature highly sought after in high-performance materials. With sustainability being a key focus, researchers are investigating greener synthesis routes for this compound, as seen in searches for "eco-friendly chiral amine production". This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing.

Quality control and analytical characterization of 1037798-64-3 involve advanced techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. The compound's stability under various conditions is frequently questioned, with terms like "storage conditions for (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine" appearing in databases. Proper handling and documentation are essential, given its use in sensitive applications.

In summary, (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine (CAS No. 1037798-64-3) represents a convergence of chirality, functionality, and adaptability—qualities that resonate with contemporary scientific challenges. Its integration into drug pipelines and material innovations underscores its enduring value, while search trends reflect the dynamic interest in its properties and applications.

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